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Compound of Interest

Compound Name: (2-Bromo-6-nitrophenyl)methanol

Cat. No.: B151082 Get Quote

Essential Safety and Handling Guide for (2-Bromo-6-
nitrophenyl)methanol
Disclaimer: A specific Safety Data Sheet (SDS) for (2-Bromo-6-nitrophenyl)methanol (CAS

No: 861106-91-4) was not readily available. The following guidance is synthesized from safety

data for structurally similar compounds containing bromo and nitro functional groups. It is

imperative to conduct a thorough risk assessment and consult with a qualified safety

professional before handling this chemical.

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals to ensure the safe handling and disposal of (2-Bromo-6-
nitrophenyl)methanol.

Hazard Profile
Based on its chemical structure, (2-Bromo-6-nitrophenyl)methanol is anticipated to present

the following hazards:

Skin and Eye Irritation: May cause skin irritation and serious eye irritation.

Respiratory Irritation: May cause respiratory irritation.

Harmful if Swallowed: Similar compounds are classified as harmful if swallowed.
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Personal Protective Equipment (PPE)
Strict adherence to PPE guidelines is mandatory to minimize exposure.

Body Part Recommended Protection Specification/Standard

Eyes/Face

Safety glasses with side-

shields or chemical safety

goggles. A face shield should

be worn if there is a risk of

splashing.

Conforming to OSHA 29 CFR

1910.133 or European

Standard EN166.[1]

Skin

Chemical-resistant gloves

(e.g., nitrile rubber). A long-

sleeved laboratory coat is

required.

Inspect gloves for any signs of

degradation or puncture before

use.[1]

Respiratory

Work should be conducted in a

well-ventilated area, preferably

a certified chemical fume hood.

If ventilation is inadequate or

dust is generated, a

NIOSH/MSHA approved

respirator is recommended.

Follow OSHA respirator

regulations in 29 CFR

1910.134 or European

Standard EN 149.

Body

Wear appropriate protective

clothing to prevent skin

exposure.[1]

Operational Plan: Step-by-Step Handling Procedure
A systematic approach is essential for the safe handling of (2-Bromo-6-nitrophenyl)methanol.

1. Preparation:

Ensure a safety shower and eyewash station are readily accessible and in good working

order.[1]
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All work with (2-Bromo-6-nitrophenyl)methanol should be performed within a certified

chemical fume hood to ensure adequate ventilation.[1]

Assemble and inspect all necessary PPE before commencing work.

Have appropriate spill cleanup materials, such as an inert absorbent, readily available.[2]

2. Handling:

Avoid the formation of dust when handling the solid material.

Keep the container tightly closed when not in use.[1]

Wash hands thoroughly with soap and water after handling.[1]

Do not eat, drink, or smoke in the laboratory area.[1]

3. Storage:

Store in a cool, dry, and well-ventilated place.[1]

Keep away from incompatible materials such as strong oxidizing agents.[1]

Store in a tightly closed container.[1]

Emergency Procedures
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Exposure Route First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, including under the eyelids.

Seek immediate medical attention.[1]

Skin Contact

Wash off immediately with plenty of soap and

water while removing all contaminated clothing

and shoes. If skin irritation occurs, get medical

advice/attention.[1]

Inhalation

Move the individual to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Call a poison center or

doctor if you feel unwell.[1]

Ingestion

Clean mouth with water and drink plenty of

water afterwards. Do NOT induce vomiting.

Seek immediate medical attention.[1]

Disposal Plan
Proper disposal of (2-Bromo-6-nitrophenyl)methanol and its waste is critical to prevent

environmental contamination and ensure regulatory compliance. This compound should be

treated as hazardous waste.

1. Waste Segregation and Collection:

Waste Categorization: Classify waste containing (2-Bromo-6-nitrophenyl)methanol as

halogenated organic waste.

Container Selection: Use a designated, leak-proof, and chemically compatible container for

halogenated organic waste.[2] The container must be clearly labeled as "Hazardous Waste".

[3]

Labeling: The label must include the full chemical name, "(2-Bromo-6-
nitrophenyl)methanol," and a list of all constituents and their percentages.[3]
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Solid Waste: Collect solid (2-Bromo-6-nitrophenyl)methanol waste in a designated

container for solid halogenated organic residues.

Liquid Waste: Collect solutions containing (2-Bromo-6-nitrophenyl)methanol in a

designated container for liquid halogenated organic waste.

Contaminated Materials: Any materials, such as gloves, pipette tips, and paper towels, that

come into contact with the chemical should be disposed of as hazardous waste in a labeled,

sealed container.[2]

2. Storage of Waste:

Keep waste containers tightly sealed except when adding waste.[3]

Store waste containers in a designated, well-ventilated, and secure area, away from

incompatible materials.[2]

Use secondary containment for liquid waste.[3]

3. Disposal Procedure:

All waste must be disposed of through your institution's Environmental Health and Safety

(EHS) office or a licensed hazardous waste disposal company.[2]

Do not dispose of (2-Bromo-6-nitrophenyl)methanol down the drain or in the regular trash.

[2]

Contact your EHS office to schedule a waste pickup as soon as containers are full.[3]

Visual Workflow for Handling (2-Bromo-6-
nitrophenyl)methanol
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Safe Handling and Disposal Workflow for (2-Bromo-6-nitrophenyl)methanol
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Caption: Workflow for safe handling and disposal of (2-Bromo-6-nitrophenyl)methanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. benchchem.com [benchchem.com]

2. benchchem.com [benchchem.com]

3. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]

To cite this document: BenchChem. [Personal protective equipment for handling (2-Bromo-6-
nitrophenyl)methanol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b151082#personal-protective-equipment-for-handling-
2-bromo-6-nitrophenyl-methanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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